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Compound of Interest

Compound Name: Fibroblast Growth Factor 1

Cat. No.: B1166094 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fibroblast Growth Factor 1 (FGF1). Adherence to

these procedural steps is vital for ensuring laboratory safety and maintaining experimental

integrity.

Hazard Identification and Risk Assessment
While some safety data sheets (SDS) classify Fibroblast Growth Factor 1 as a non-

hazardous substance, others indicate potential health effects.[1] It is recommended to handle

all chemicals with caution, as the hazards may not have been thoroughly investigated.[2]

Potential Health Effects:

Skin: May cause skin irritation.[3]

Eyes: May cause eye irritation.[3]

Ingestion: May be harmful if swallowed.[3]

Inhalation: May cause respiratory tract irritation if inhaled as a dust.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary line of defense against

exposure. The type of protective equipment must be selected according to the concentration
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and amount of the dangerous substance at the specific workplace.[3]

PPE Category Item Specification Purpose

Hand Protection Gloves
Neoprene or nitrile

rubber gloves.

To prevent skin

contact. Gloves must

be inspected before

use and disposed of

after use in

accordance with good

laboratory practices.

[3][4]

Eye Protection Safety Glasses

Safety glasses with

side shields

conforming to EN166

or NIOSH approved.

To protect eyes from

splashes or dust.[3]

Body Protection Lab Coat/Clothing
Impervious clothing,

such as a lab coat.

To protect skin and

personal clothing from

contamination.[3]

Respiratory Protection Dust Mask/Respirator
Required when dusts

are generated.

To prevent inhalation

of lyophilized powder.

Operational and Disposal Plan
A systematic approach to handling, from receipt to disposal, minimizes risks and ensures a

safe laboratory environment.

Step 1: Receiving and Storage

Inspection: Upon receipt, inspect the packaging for any signs of damage.

Storage of Lyophilized FGF1: Store desiccated below -18°C. It is stable at room temperature

for up to 3 weeks.[5]

Storage of Reconstituted FGF1: Store at 4°C for 2-7 days. For long-term storage, aliquot and

store below -18°C. Avoid repeated freeze-thaw cycles.[5]
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Step 2: Reconstitution

Preparation: Perform reconstitution in a designated clean area, wearing all required PPE.

Solvent: It is recommended to reconstitute lyophilized FGF1 in sterile 18MΩ-cm H2O.[5]

Procedure:

Briefly centrifuge the vial before opening to ensure the powder is at the bottom.

Slowly add the recommended volume of sterile water to a concentration of 0.1mg-0.25mg

per 1ml.[5]

Allow the sample to sit for 5 minutes at 4°C.[5]

Gently swirl to dissolve; do not shake.

Spin to remove any precipitate.[5]

Step 3: Handling and Use

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid direct contact with the product.[3]

Wash hands thoroughly after handling.[3]

Change contaminated clothing promptly.

Step 4: Spill and Emergency Procedures

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

Eye Contact: Flush eyes with water as a precaution.[3]

Ingestion: Rinse mouth with water. Consult a physician.[3]

Inhalation: If inhaled, move to fresh air.[2]
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Spills: Collect, bind, and pump off spills. Take up dry and dispose of properly. Clean the

affected area and avoid the generation of dust.

Step 5: Disposal Plan

All FGF1-contaminated waste is considered chemical waste and must be disposed of

according to institutional and local regulations.[6]

Solid Waste:

Collect all contaminated solid waste (e.g., gloves, lab coats, weighing papers) in a

designated, clearly labeled hazardous waste container.[7]

The container must be sealable and made of a compatible material.[7]

Liquid Waste:

Collect all liquid waste containing FGF1 in a designated, sealable, and clearly labeled

hazardous waste container.[7]

Do not pour FGF1 waste down the drain.[7]

Empty Containers:

Triple-rinse empty containers with a suitable solvent.[7]

Collect the rinsate as hazardous liquid waste.[7]

After triple-rinsing, the container can be disposed of according to institutional guidelines

for decontaminated labware.[7]

Labeling and Storage:

Clearly label all hazardous waste containers with "Hazardous Waste" and the full chemical

name.[7][8]

Keep containers securely sealed and store them in a designated, well-ventilated, and

secure hazardous waste accumulation area.[7]
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Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed professional waste disposal service.[7]

FGF1 Handling Workflow
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Caption: Workflow for the safe handling of Fibroblast Growth Factor 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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